Cas no 2138157-29-4 (2-ethynyl-5-fluoro-1-methyl-1H-1,3-benzodiazole)

• Product Name: 2-ethynyl-5-fluoro-1-methyl-1H-1,3-benzodiazole
• CAS No: 2138157-29-4
• MF: C₁₀H₇FN₂
• MW: 174.174385309219
• CID: 5814421
• PubChem ID: 165467682
• Update Time: 2025-05-24

2-ethynyl-5-fluoro-1-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-ethynyl-5-fluoro-1-methyl-1H-1,3-benzodiazole
• EN300-801993
• 2138157-29-4

• Inchi： 1S/C10H7FN2/c1-3-10-12-8-6-7(11)4-5-9(8)13(10)2/h1,4-6H,2H3
• InChI Key： LGQUHMLRKPRARH-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N=C(C#C)N2C

Computed Properties

• Exact Mass: 174.05932639g/mol
• Monoisotopic Mass: 174.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.8Ų

Additional information on 2-ethynyl-5-fluoro-1-methyl-1H-1,3-benzodiazole

2-Ethynyl-5-Fluoro-1-Methyl-1H-1,3-Benzodiazole: A Comprehensive Overview

2-Ethynyl-5-fluoro-1-methyl-1H-1,3-benzodiazole (CAS No. 2138157-29-4) is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzodiazoles, which are known for their unique electronic properties and versatile applications. The structure of 2-ethynyl-5-fluoro-1-methyl-1H-1,3-benzodiazole features a benzene ring fused with a diazole ring, incorporating an ethynyl group at position 2, a fluoro substituent at position 5, and a methyl group at position 1. These substituents impart distinct chemical and physical properties to the molecule, making it a valuable compound for various research and industrial applications.

The synthesis of 2-ethynyl-5-fluoro-1-methyl-1H-1,3-benzodiazole involves advanced organic synthesis techniques, including nucleophilic aromatic substitution and coupling reactions. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to efficiently introduce the ethynyl group into the benzodiazole framework. These advancements have not only improved the synthetic process but also opened new avenues for functionalizing benzodiazoles with diverse substituents.

One of the most promising applications of 2-ethynyl-5-fluoro-1-methyl-1H-1,3-benzodiazole lies in its potential as a building block for drug discovery. The compound's unique electronic properties make it an attractive candidate for designing bioactive molecules with specific pharmacological profiles. Recent research has demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting its potential in developing novel therapeutic agents. Additionally, the fluoro substituent at position 5 enhances the molecule's liposolubility and bioavailability, which are critical factors in drug design.

In the realm of materials science, 2-Ethynyl derivatives of benzodiazoles have been investigated for their applications in organic electronics. The conjugated π-system of benzodiazole derivatives enables them to act as electron-deficient acceptors in donor–acceptor heterojunctions, making them suitable for use in organic field-effect transistors (OFETs) and photovoltaic devices. Recent studies have highlighted that 2-Ethynyl-substituted benzodiazoles exhibit high electron mobility and excellent thermal stability, which are essential properties for next-generation electronic materials.

The toxicity profile of 2-Ethynyl derivatives has also been a subject of recent research interest. In vitro toxicity studies have shown that benzodiazole derivatives, including 2-Ethynyl-substituted compounds, exhibit low cytotoxicity against human cell lines. These findings are particularly encouraging for their potential use in biomedical applications. However, further studies are required to fully understand their long-term effects and biocompatibility.

Looking ahead, the development of novel synthetic methodologies for benzodiazole derivatives will continue to drive innovation in this field. Researchers are actively exploring green chemistry approaches to synthesize these compounds using environmentally friendly reagents and conditions. Additionally, computational chemistry tools are being employed to predict the electronic properties and reactivity of benzodiazole derivatives, aiding in the rational design of new compounds with tailored functionalities.

In conclusion, 2-Ethynyl-substituted benzodiazoles, such as 2-Ethynyl derivatives, represent a class of compounds with immense potential across multiple disciplines. Their unique chemical properties, coupled with recent advancements in synthesis and application development, position them as key players in future research endeavors. As our understanding of these compounds deepens, we can expect to see groundbreaking innovations in drug discovery, materials science, and beyond.